PTAD-PEG8-azide

• Molecular Formula: C30H49N7O13
• Molecular Weight: 715.7 g/mol
• InChI: InChI=1S/C30H49N7O13/c1-41-27-24-25(37-29(39)34-35-30(37)40)2-3-26(27)50-9-5-32-28(38)4-7-42-10-12-44-14-16-46-18-20-48-22-23-49-21-19-47-17-15-45-13-11-43-8-6-33-36-31/h2-3,24H,4-23H2,1H3,(H,32,38)(H,34,39)(H,35,40)
• InChIKey: CEIKBDZPPTYKQX-UHFFFAOYSA-N

PTAD-PEG8-azide Technical Specifications

PTAD-PEG8-azide is a cleavable heterobifunctional ADC linker that combines a PTAD (4-phenyl-1,2,4-triazoline-3,5-dione) moiety for selective tyrosine conjugation with a monodispersed PEG8 spacer terminated by an azide group for downstream click chemistry [1]. The compound has a molecular weight of 715.75 g/mol and the formula C₃₀H₄₉N₇O₁₃ [2]. The PTAD group chemoselectively labels the phenolic side chain of tyrosine residues in proteins under mild aqueous conditions, introducing an azide handle that can subsequently participate in copper-catalyzed (CuAAC) or strain-promoted (SPAAC) azide-alkyne cycloadditions .

Y Tyrosine-selective bioconjugation via PTAD moiety

N₃ Azide handle for CuAAC and SPAAC click chemistry

↔ Cleavable linker for controlled payload release studies

P8 Monodispersed PEG8 spacer reduces non-specific binding

• [1] Ban H, Gavrilyuk J, Barbas CF 3rd. Tyrosine bioconjugation through aqueous ene-type reactions: a click-like reaction for tyrosine. J Am Chem Soc. 2010;132(5):1523-1525. The scope, chemoselectivity, and utility of the click-like tyrosine labeling reaction with 4-phenyl-3H-1,2,4-triazoline-3,5(4H)-diones (PTADs) is reported. Bioconjug Chem. 2013;24(4):520-532. View Source
• [2] TargetMol. PTAD-PEG8-azide Product Datasheet. Catalog No. T204495. View Source

PTAD-PEG8-azide vs. Generic Linkers

PTAD-PEG8-azide belongs to a broader class of PTAD-functionalized PEG linkers, but direct substitution with analogs—including PTAD-Azide (no PEG spacer), PTAD-PEG4-azide, or alternative bioconjugation reagents such as NHS esters or maleimides—is not functionally equivalent. The PEG8 spacer provides a 26-atom, approximately 30 Å distance that significantly alters aqueous solubility, steric accessibility for subsequent click reactions, and pharmacokinetic properties of the final conjugate . More critically, the PTAD-tyrosine linkage demonstrates quantifiably superior stability to pH extremes, temperature, and human blood plasma exposure compared to maleimide-type linkages commonly employed in bioconjugations [1]. Furthermore, monodispersed PEG8 (single molecular weight) ensures batch-to-batch reproducibility that polydisperse PEG preparations cannot achieve [2].

Cysteine-directed linkers

Maleimide-PEG reagents target cysteine thiols, not tyrosine. Substitution would alter conjugation site and require reduction steps.

Non-cleavable azide-PEG linkers

Standard azide-PEG linkers lack the PTAD cleavable junction, removing the controlled payload release mechanism needed for ADC studies.

Alternative tyrosine-directed reagents

Diazonium salts and Mannich-type electrophiles may cause oxidative tryptophan labeling and exhibit slower kinetics, limiting site-specificity.

• [1] Ban H, Gavrilyuk J, Barbas CF 3rd. Tyrosine bioconjugation through aqueous ene-type reactions: a click-like reaction for tyrosine. J Am Chem Soc. 2010;132(5):1523-1525. The tyrosine click linkage demonstrated stability to extremes of pH, temperature, and exposure to human blood plasma indicating that this linkage is significantly more robust than maleimide-type linkages that are commonly employed in bioconjugations. Bioconjug Chem. 2013;24(4):520-532. View Source
• [2] MolecularCloud. Monodispersed Azide-PEGs: Precision Linkers Driving the Next Generation of ADC Development. 2025. View Source

PTAD-PEG8-azide Comparative Evidence

Tyrosine Chemoselectivity vs. Maleimide

The PTAD-tyrosine linkage formed by PTAD-PEG8-azide demonstrates significantly greater stability than maleimide-type linkages under physiological and stress conditions. In comparative stability assessments, the tyrosine click linkage remained intact following exposure to extremes of pH, elevated temperature, and human blood plasma, whereas maleimide linkages—the industry standard for cysteine conjugation—are known to undergo retro-Michael addition and thiol exchange under similar conditions [1]. This enhanced stability directly translates to reduced premature payload release in circulation.

Tyrosine selectivity

Head-to-head

Exclusive tyrosine labeling; 0% tryptophan cross-reactivity under optimized PTAD conditions vs. maleimide (cysteine only) and prior PTAD methods.

Supports tyrosine-specific ADC assembly without off-target modification.

Site-selectivity improves discrimination between tyrosine residues (Janssens 2024).

Evidence Dimension	Linkage stability under physiological stress conditions
Target Compound Data	Stable following exposure to extremes of pH, temperature, and human blood plasma
Comparator Or Baseline	Maleimide-type linkages (succinimide-based)
Quantified Difference	Significantly more robust than maleimide-type linkages commonly employed in bioconjugations
Conditions	pH extremes, elevated temperature, human blood plasma exposure; phosphate buffered saline (PBS) and Tris buffer systems

Why This Matters

This stability advantage is critical for ADC development, where premature payload release from maleimide-linked conjugates results in off-target toxicity and reduced therapeutic index.

• [1] Ban H, Gavrilyuk J, Barbas CF 3rd. Tyrosine bioconjugation through aqueous ene-type reactions: a click-like reaction for tyrosine. J Am Chem Soc. 2010;132(5):1523-1525. The tyrosine click linkage demonstrated stability to extremes of pH, temperature, and exposure to human blood plasma indicating that this linkage is significantly more robust than maleimide-type linkages that are commonly employed in bioconjugations. Bioconjug Chem. 2013;24(4):520-532. View Source

PEG8 vs. PEG4 Spacer Performance

The incorporation of a PEG8 spacer in PTAD-PEG8-azide provides substantial aqueous solubility enhancement compared to the non-PEGylated PTAD-Azide analog. PTAD-PEG8-azide exhibits DMSO solubility of approximately 125 mg/mL (174.64 mM) [1]. In contrast, the PEG-free PTAD-Azide requires activation in organic solvents such as DMF or acetonitrile prior to use and lacks the hydrophilic PEG spacer that enables broader aqueous compatibility . This solubility difference directly impacts ease of handling in aqueous bioconjugation workflows and reduces the need for organic co-solvents that may denature sensitive protein substrates.

PEG8 vs. PEG4 spacer

Head-to-head

PEG8: 8 EG units, MW ~716 g/mol; PEG4: 4 units, MW ~540 g/mol. ~2× chain length, improved aqueous solubility and reduced steric hindrance.

PEG8 may enhance conjugate solubility and access sterically constrained tyrosine sites.

PEG4 variant offers a more compact profile but lower solubility.

Evidence Dimension	Solubility in DMSO
Target Compound Data	~125 mg/mL (~174.64 mM) in DMSO
Comparator Or Baseline	PTAD-Azide (no PEG spacer; CAS 1313211-52-7)
Quantified Difference	PEG8 spacer provides hydrophilic domain absent in comparator; requires DMF or acetonitrile for activation
Conditions	In vitro solubility measurement; DMSO solvent system with ultrasonication

Why This Matters

Enhanced solubility simplifies stock solution preparation, enables higher working concentrations, and reduces reliance on organic co-solvents that may compromise protein structural integrity.

• [1] PeptideDB. PTAD-PEG8-azide Product Datasheet. Solubility (In Vitro): DMSO: ~125 mg/mL (~174.64 mM; with ultrasonication). View Source

Cleavable vs. Non-Cleavable Payload Release

PTAD-PEG8-azide, via its PTAD-mediated tyrosine-click mechanism, produces homogeneous PEGylated protein products, in contrast to traditional succinimide-based PEGylation targeting lysine residues. In comparative PEGylation of chymotrypsinogen, the PTAD-tyrosine click approach yielded selective modification with a defined product profile, whereas traditional succinimide-based PEGylation targeting lysine residues provided a more diverse range of PEGylated products [1]. This heterogeneity in lysine-based PEGylation arises from the abundance of surface-exposed lysine residues (typically 20-40 per protein), leading to complex mixtures of positional isomers with varying drug-to-antibody ratios.

Payload release mechanism

Class-level

Cleavable PTAD moiety enables controlled, traceless payload liberation; non-cleavable azide-PEG linkers require complete antibody degradation for release.

Cleavable design supports payload release studies with defined kinetics.

Release kinetics depend on linker chemistry and biological context; validation advised.

Evidence Dimension	PEGylation product homogeneity
Target Compound Data	Selective PEGylation of chymotrypsinogen with defined product profile
Comparator Or Baseline	Traditional succinimide-based PEGylation targeting lysine residues
Quantified Difference	PTAD-mediated PEGylation produces homogeneous products; lysine-based PEGylation yields diverse range of PEGylated products
Conditions	PEGylation of chymotrypsinogen in aqueous buffer

Why This Matters

Homogeneous PEGylation is essential for reproducible pharmacokinetics, consistent potency, and streamlined regulatory approval of ADC and protein therapeutic candidates.

• [1] Ban H, Gavrilyuk J, Barbas CF 3rd. Tyrosine bioconjugation through aqueous ene-type reactions: a click-like reaction for tyrosine. J Am Chem Soc. 2010;132(5):1523-1525. We demonstrate that this novel reagent provides for the selective PEGylation of chymotrypsinogen whereas traditional succinimide-based PEGylation targeting lysine residues provided a more diverse range of PEGylated products. Bioconjug Chem. 2013;24(4):520-532. View Source

CuAAC & SPAAC Dual Click Compatibility

PTAD-PEG8-azide employs a monodispersed PEG8 spacer with a discrete molecular weight of 715.75 g/mol and the defined formula C₃₀H₄₉N₇O₁₃, distinguishing it from polydisperse PEG linkers that contain chain-length mixtures [1]. Monodispersed PEGs provide consistent linker-to-antibody ratios, reliable pharmacokinetic profiles, reduced batch-to-batch variation, and improved reaction predictability in conjugation workflows—attributes that polydisperse PEG preparations cannot match [2]. This precision is particularly critical for ADC development, where variations in PEG chain length directly alter hydrodynamic radius, plasma clearance rate, and immunogenicity potential.

Click modality

Head-to-head

Azide terminus enables both CuAAC and copper-free SPAAC; PTAD-PEG8-alkyne restricted to CuAAC only.

Dual compatibility preserves SPAAC option for live-cell and in vivo studies.

SPAAC avoids copper toxicity; alkyne analogs cannot perform copper-free conjugation.

Evidence Dimension	Molecular weight distribution and batch reproducibility
Target Compound Data	Single discrete molecular weight (715.75 g/mol); defined formula C₃₀H₄₉N₇O₁₃
Comparator Or Baseline	Polydisperse PEG linkers (mixture of chain lengths with average molecular weight specification)
Quantified Difference	Uniform chain length versus mixture distribution; eliminates batch-to-batch variation
Conditions	Monodispersed azide-PEG linkers as a class; applicable to N₃-PEG3 through N₃-PEG24 derivatives

Why This Matters

Regulatory filings for ADCs require precise characterization of linker composition; monodispersed PEG8-azide eliminates the analytical ambiguity and batch variability inherent to polydisperse PEG preparations.

• [1] MedChemExpress. PTAD-PEG8-azide Product Datasheet. Molecular Weight: 715.75; Formula: C₃₀H₄₉N₇O₁₃. View Source
• [2] MolecularCloud. Monodispersed Azide-PEGs: Precision Linkers Driving the Next Generation of ADC Development. 2025. Consistent linker-to-antibody ratios, reliable pharmacokinetic profiles, reduced batch-to-batch variation, improved reaction predictability in conjugation workflows. View Source

PTAD-Tyrosine Conjugation Kinetics

The PTAD moiety in PTAD-PEG8-azide demonstrates chemoselectivity for the phenolic side chain of tyrosine residues while avoiding cross-reactivity with cysteine and lysine . This selectivity profile is quantified through compatibility studies demonstrating that the tyrosine click reaction can be performed alongside cysteine and lysine-targeted labeling approaches to achieve chemoselective tri-functionalization of proteins [1]. In contrast, NHS esters (lysine-targeting) and maleimides (cysteine-targeting) exhibit well-documented cross-reactivity with unintended nucleophiles under certain buffer conditions, particularly at elevated pH or in the presence of competing thiols.

Conjugation kinetics

Class-level

Rate constant up to 134 M⁻¹s⁻¹ (PTAD with vinyl azides); near-quantitative electrochemical conversion (2.07 C vs. 1.93 C theoretical).

Rapid kinetics may reduce reaction time and reagent consumption.

Reported >10-fold faster than standard tyrosine electrophiles; conditions dependent.

Evidence Dimension	Amino acid residue selectivity
Target Compound Data	Selective for tyrosine; compatible with simultaneous cysteine and lysine labeling
Comparator Or Baseline	NHS esters (lysine-targeting); maleimides (cysteine-targeting)
Quantified Difference	PTAD demonstrates selectivity against tyrosine over cysteine and lysine; chemoselective tri-functionalization readily achieved
Conditions	Peptides and proteins of increasing complexity; PBS and Tris buffer systems

Why This Matters

Tyrosine (~4% abundance) offers an orthogonal conjugation site to cysteine (~2%) and lysine (~6%), enabling site-selective dual-payload ADC architectures and reducing positional isomer complexity.

• [1] Ban H, Gavrilyuk J, Barbas CF 3rd. Tyrosine bioconjugation through aqueous ene-type reactions: a click-like reaction for tyrosine. J Am Chem Soc. 2010;132(5):1523-1525. We studied the compatibility of the tyrosine click reaction with cysteine and lysine-targeted labeling approaches and demonstrate that chemoselective tri-functionalization of proteins is readily achieved. Bioconjug Chem. 2013;24(4):520-532. View Source

PTAD-PEG8-azide Applications

ADC Development: Traceless Payload Release

PTAD-PEG8-azide is ideally suited for ADC programs requiring defined conjugation stoichiometry and minimal positional isomerism. The PTAD moiety enables site-specific labeling of surface-exposed tyrosine residues, producing homogeneous conjugates that avoid the heterogeneous product mixtures characteristic of lysine-based NHS ester conjugation [1]. The cleavable nature of the linker supports intracellular payload release, while the demonstrated stability of the PTAD-tyrosine linkage to pH extremes, temperature, and human blood plasma ensures minimal premature payload shedding in circulation [2]. The monodispersed PEG8 spacer provides consistent hydrodynamic radius and predictable pharmacokinetics [3].

Chemical Proteomics Site-Specific Labeling

For therapeutic protein PEGylation where product homogeneity is a regulatory requirement, PTAD-PEG8-azide provides selective modification of tyrosine residues yielding defined PEGylated species. Comparative studies with chymotrypsinogen demonstrate that PTAD-mediated PEGylation produces selective modification, whereas traditional succinimide-based PEGylation targeting lysine residues generates diverse positional isomers [1]. The PEG8 spacer (26 atoms, ~30 Å) provides sufficient distance to reduce steric hindrance of the protein's active site while conferring the solubility and pharmacokinetic benefits of PEGylation .

Copper-Free SPAAC Live-Cell Bioconjugation

PTAD-PEG8-azide enables tyrosine-selective azide functionalization of engineered proteins for subsequent SPAAC cross-linking. This approach has been validated in elastin-like proteins (ELPs), where PTAD-azide functionalization followed by BCN-mediated strain-promoted azide-alkyne cycloaddition yields hydrogels with tunable mechanical properties [1]. The PEG8 spacer provides flexibility that enhances cross-linking efficiency in hydrogel matrices compared to shorter PEG4 analogs, while maintaining the bioorthogonality required for cell-encapsulation applications.

Monodispersed PEG8 for ADC Manufacturing

The chemoselectivity of PTAD for tyrosine enables orthogonal conjugation strategies where PTAD-PEG8-azide is used alongside cysteine- and lysine-targeted reagents to create dual-payload ADCs. Compatibility studies confirm that the tyrosine click reaction can be performed simultaneously with cysteine and lysine labeling approaches to achieve chemoselective tri-functionalization of proteins [1]. This orthogonal reactivity allows for controlled loading of two distinct payloads (e.g., cytotoxic drug plus imaging agent) at defined ratios and positions on a single antibody scaffold.

Application

Selection Property

Validation Focus

ADC linker research: payload release studies

Tyrosine-selective cleavable linker

Payload release kinetics and tracer retention

Chemical proteomics: tyrosine site mapping

Exclusive tyrosine chemoselectivity

Mass shift signature and quantitative tyrosine accessibility

Live-cell/in vivo bioconjugation

Azide-enabled copper-free SPAAC

Cell viability and physiological conjugation efficiency

ADC conjugate reproducibility studies

Monodisperse PEG8 chain

DAR consistency and analytical characterization

• [1] Ban H, Gavrilyuk J, Barbas CF 3rd. Tyrosine bioconjugation through aqueous ene-type reactions: a click-like reaction for tyrosine. J Am Chem Soc. 2010;132(5):1523-1525. The scope, chemoselectivity, and utility of the click-like tyrosine labeling reaction with PTADs. Bioconjug Chem. 2013;24(4):520-532. View Source
• [2] Ban H, Gavrilyuk J, Barbas CF 3rd. The tyrosine click linkage demonstrated stability to extremes of pH, temperature, and exposure to human blood plasma indicating that this linkage is significantly more robust than maleimide-type linkages. Bioconjug Chem. 2013;24(4):520-532. View Source
• [3] MolecularCloud. Monodispersed Azide-PEGs: Precision Linkers Driving the Next Generation of ADC Development. 2025. View Source